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Compound of Interest

Compound Name:
Methyl 1-

bromocyclohexanecarboxylate

CAS No.: 3196-23-4

Cat. No.: B1351611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,

physicochemical properties, and spectral data of Methyl 1-bromocyclohexanecarboxylate. It

is intended to be a valuable resource for professionals in the fields of chemical research and

drug development.

Core Structural and Physical Data
Methyl 1-bromocyclohexanecarboxylate is a halogenated ester derivative of cyclohexane.

Its core structural identifiers and key physical properties are summarized in the tables below for

easy reference.
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Identifier Value

IUPAC Name methyl 1-bromocyclohexane-1-carboxylate[1]

CAS Number 3196-23-4[1]

Molecular Formula C₈H₁₃BrO₂[1]

Molecular Weight 221.09 g/mol [1]

SMILES String COC(=O)C1(Br)CCCCC1[1]

InChI Key RNWRVPVPLQMTAP-UHFFFAOYSA-N[1]

Physical Property Value

Form Liquid[1]

Boiling Point 115-116 °C at 19 mmHg[1][2]

Density 1.39 g/mL at 25 °C[1][2]

Refractive Index (n20/D) 1.493[1][2]

Flash Point 106 °C (222.8 °F) - closed cup[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 1-
bromocyclohexanecarboxylate. Below is a summary of available nuclear magnetic

resonance (NMR) and infrared (IR) spectroscopy data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.
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¹H NMR

(CDCl₃)

Chemical Shift

(ppm)
Multiplicity Integration Assignment

3.78 s 3H -OCH₃

1.20-2.20 m 10H
Cyclohexyl

protons

¹³C NMR (CDCl₃) Chemical Shift (ppm) Assignment

171.5 C=O (Ester)

65.0 C-Br

52.5 -OCH₃

20-40 Cyclohexyl carbons

Note: The exact chemical shifts for the cyclohexyl protons and carbons can vary and often

appear as complex multiplets due to overlapping signals. The provided ranges are typical for

such structures.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Vibrational Mode Wavenumber (cm⁻¹) Intensity

C=O Stretch (Ester) ~1735 Strong

C-O Stretch ~1250-1100 Strong

C-H Stretch (sp³) ~2950-2850 Medium-Strong

C-Br Stretch ~600-500 Medium

Experimental Protocols
While a specific, detailed synthesis protocol for Methyl 1-bromocyclohexanecarboxylate is

not readily available in the provided search results, a general and robust method for its
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preparation is the Hell-Volhard-Zelinsky reaction, followed by esterification.

Synthesis of 1-Bromocyclohexanecarboxylic Acid
Materials: Cyclohexanecarboxylic acid, red phosphorus (catalytic amount), bromine.

Procedure:

To a round-bottom flask equipped with a reflux condenser and a dropping funnel, add

cyclohexanecarboxylic acid and a catalytic amount of red phosphorus.

Heat the mixture gently.

Slowly add bromine from the dropping funnel. The reaction is exothermic and will produce

hydrogen bromide gas, which should be neutralized with a base trap.

Continue heating until the bromine color disappears.

Allow the reaction mixture to cool to room temperature.

The crude 1-bromocyclohexanecarboxylic acid can be purified by distillation under

reduced pressure or by recrystallization.

Esterification to Methyl 1-bromocyclohexanecarboxylate
Materials: 1-Bromocyclohexanecarboxylic acid, methanol, a strong acid catalyst (e.g.,

concentrated sulfuric acid).

Procedure:

In a round-bottom flask, dissolve 1-bromocyclohexanecarboxylic acid in an excess of

methanol.

Add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture for several hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1351611/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-1-bromocyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the reaction is complete, cool the mixture and remove the excess methanol by rotary

evaporation.

Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with a saturated

sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude Methyl 1-bromocyclohexanecarboxylate.

Purify the product by vacuum distillation.

Reactivity and Applications
Methyl 1-bromocyclohexanecarboxylate is a valuable intermediate in organic synthesis. The

presence of the bromine atom at the alpha-position to the ester carbonyl group makes it a

suitable substrate for various nucleophilic substitution reactions.

A notable application is its use in the Reformatsky reaction. In this reaction, it reacts with zinc to

form an organozinc intermediate, which can then react with aldehydes or ketones to form β-

hydroxy esters. This reaction is a powerful tool for carbon-carbon bond formation.

Safety Information
Methyl 1-bromocyclohexanecarboxylate is classified as a hazardous substance.

Hazard Statements: Causes severe skin burns and eye damage. May cause respiratory

irritation.[1]

Precautionary Statements: Wear protective gloves, clothing, eye, and face protection. Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[1]

Signal Word: Danger[1]

Always handle this chemical in a well-ventilated fume hood and use appropriate personal

protective equipment (PPE).

Visualizations
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Synthesis Pathway

Step 1: Bromination Step 2: Esterification

Cyclohexanecarboxylic Acid 1-Bromocyclohexanecarboxylic Acid
Br₂, P (cat.)

1-Bromocyclohexanecarboxylic Acid Methyl 1-bromocyclohexanecarboxylate
CH₃OH, H⁺

Click to download full resolution via product page

Caption: Synthesis of Methyl 1-bromocyclohexanecarboxylate.

Experimental Workflow for Characterization

Crude Methyl 1-bromocyclohexanecarboxylate

Purification (Vacuum Distillation)

Purity Assessment (GC-MS)

Structural Confirmation

¹H and ¹³C NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Caption: Workflow for purification and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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